Cas no 1310097-29-0 (3-Bromo-8-chloro-6,7-dihydro-5H-cyclopentad-pyrazolo1,5-apyrimidine)

• Product Name: 3-Bromo-8-chloro-6,7-dihydro-5H-cyclopentad-pyrazolo1,5-apyrimidine
• CAS No: 1310097-29-0
• MF: C₉H₇BrClN₃
• MW: 272.528979539871
• MDL: MFCD19313112
• CID: 1068638
• PubChem ID: 75355836
• Update Time: 2025-11-02

3-Bromo-8-chloro-6,7-dihydro-5H-cyclopentad-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-8-chloro-6,7-dihydro-5H-cyclopenta[d]-pyrazolo[1,5-a]pyrimidine
• 5H-Cyclopenta[d]pyrazolo[1,5-a]pyrimidine, 3-bromo-8-chloro-6,7-dihydro-
• A888630
• MFCD19313112
• 3-Bromo-8-chloro-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine
• 10-bromo-2-chloro-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-2,7,9,11-tetraene
• 1310097-29-0
• AKOS022528267
• AMY5338
• 10-BROMO-2-CHLORO-1,8,12-TRIAZATRICYCLO[7.3.0.0(3),?]DODECA-2,7,9,11-TETRAENE
• CS2028
• 10-bromo-2-chloro-1,8,12-triazatricyclo[7.3.0.0?,?]dodeca-2,7,9,11-tetraene
• 3-Bromo-8-chloro-6,7-dihydro-5H-cyclopentad-pyrazolo1,5-apyrimidine

• MDL： MFCD19313112
• Inchi： 1S/C9H7BrClN3/c10-6-4-12-14-8(11)5-2-1-3-7(5)13-9(6)14/h4H,1-3H2
• InChI Key： HUYFMRMVVZZPIR-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1N=C1C(=C2Cl)CCC1

Computed Properties

• Exact Mass: 270.95119g/mol
• Monoisotopic Mass: 270.95119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-Bromo-8-chloro-6,7-dihydro-5H-cyclopentad-pyrazolo1,5-apyrimidine

3-Bromo-8-chloro-6,7-dihydro-5H-cyclopentad-pyrazolo1,5-apyrimidine (CAS No. 1310097-29-0): A Comprehensive Overview

3-Bromo-8-chloro-6,7-dihydro-5H-cyclopentad-pyrazolo1,5-apyrimidine (CAS No. 1310097-29-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of molecules known for their diverse biological activities and applications in drug discovery. The unique structural features of this compound, including the bromo and chloro substituents, make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 3-Bromo-8-chloro-6,7-dihydro-5H-cyclopentad-pyrazolo1,5-apyrimidine is C₉H₇BrClN₃, with a molecular weight of 272.53 g/mol. Its structure consists of a fused pyrazolo[1,5-a]pyrimidine core, which is further functionalized with bromine and chlorine atoms at the 3 and 8 positions, respectively. This structural arrangement contributes to its reactivity and potential as a building block in medicinal chemistry.

One of the most notable applications of 3-Bromo-8-chloro-6,7-dihydro-5H-cyclopentad-pyrazolo1,5-apyrimidine is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Researchers have explored the use of this compound as a precursor in the synthesis of small-molecule inhibitors targeting specific kinases, making it a topic of interest in cancer research and drug development.

In addition to its pharmaceutical applications, 3-Bromo-8-chloro-6,7-dihydro-5H-cyclopentad-pyrazolo1,5-apyrimidine has also been investigated in agrochemical research. The compound's heterocyclic framework and halogen substituents make it a promising candidate for the development of novel pesticides and herbicides. Its potential to interact with biological targets in pests and weeds has led to studies exploring its efficacy in crop protection.

The synthesis of 3-Bromo-8-chloro-6,7-dihydro-5H-cyclopentad-pyrazolo1,5-apyrimidine typically involves multi-step organic reactions, including cyclization and halogenation processes. Researchers have optimized these synthetic routes to improve yield and purity, ensuring the compound's suitability for further derivatization. Advanced techniques such as microwave-assisted synthesis and flow chemistry have also been employed to enhance efficiency and scalability.

From a market perspective, the demand for 3-Bromo-8-chloro-6,7-dihydro-5H-cyclopentad-pyrazolo1,5-apyrimidine is driven by its versatility in research and development. Pharmaceutical and agrochemical companies are increasingly seeking high-quality intermediates to accelerate their discovery pipelines. This compound's unique properties align with the growing trend toward fragment-based drug design and targeted therapies, making it a valuable asset in modern chemical research.

Safety and handling of 3-Bromo-8-chloro-6,7-dihydro-5H-cyclopentad-pyrazolo1,5-apyrimidine require adherence to standard laboratory protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) and ventilation are recommended during its use. Researchers should consult the material safety data sheet (MSDS) for specific guidelines on storage and disposal.

In conclusion, 3-Bromo-8-chloro-6,7-dihydro-5H-cyclopentad-pyrazolo1,5-apyrimidine (CAS No. 1310097-29-0) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its structural complexity and reactivity make it a valuable tool for scientists exploring new therapeutic and agricultural solutions. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing drug discovery and sustainable agriculture.